Cas no 89433-88-5 (1H-Pyrazole-4-carboxamide, 5-amino-1-(4-bromophenyl)-N-hydroxy-)

• Product Name: 1H-Pyrazole-4-carboxamide, 5-amino-1-(4-bromophenyl)-N-hydroxy-
• CAS No: 89433-88-5
• MF: C₁₀H₉BrN₄O₂
• MW: 297.108060598373
• CID: 601022
• PubChem ID: 13255961
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, 5-amino-1-(4-bromophenyl)-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 5-amino-1-(4-bromophenyl)-N-hydroxy-
• 5-amino-1-(4-bromophenyl)-N-hydroxypyrazole-4-carboxamide
• 89433-88-5
• DTXSID10532322
• 5-Amino-1-(4-bromophenyl)-N-hydroxy-1H-pyrazole-4-carboxamide

• Inchi： 1S/C10H9BrN4O2/c11-6-1-3-7(4-2-6)15-9(12)8(5-13-15)10(16)14-17/h1-5,17H,12H2,(H,14,16)
• InChI Key： JEYBTAHLRAFFTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=C(C(NO)=O)C=N1)N

Computed Properties

• Exact Mass: 295.99089g/mol
• Monoisotopic Mass: 295.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų